Cas no 366807-79-6 (2-Ethynyl-1,3,5-trifluorobenzene)

• Product Name: 2-Ethynyl-1,3,5-trifluorobenzene
• CAS No: 366807-79-6
• MF: C₈H₃F₃
• MW: 156.104632616043
• CID: 297476
• PubChem ID: 18003771
• Update Time: 2025-09-28

2-Ethynyl-1,3,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-1,3,5-trifluorobenzene
• 2,4,6-TRIFLUOROPHENYLACETYLENE
• Benzene,2-ethynyl-1,3,5-trifluoro-
• 1-ethynyl-2,4,6-trifluorobenzene
• 2-ethynyl-1,3,5-trifluoro-benzene
• CS-0266201
• 366807-79-6
• MFCD08703482
• FS-6125
• EN300-1855259
• SCHEMBL2336780
• NOPWUXRFETZTQG-UHFFFAOYSA-N
• DTXSID30592423
• AKOS006240226
• DB-338435

• MDL： MFCD08703482
• Inchi： 1S/C8H3F3/c1-2-6-7(10)3-5(9)4-8(6)11/h1,3-4H
• InChI Key： NOPWUXRFETZTQG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C#C)F)F

Computed Properties

• Exact Mass: 156.01900
• Monoisotopic Mass: 156.01868458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 124.6°C at 760 mmHg
• Flash Point: 22.5°C
• Refractive Index: 1.471
• PSA: 0.00000
• LogP: 2.08520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes